Cas no 3853-80-3 ((+/-)-2-ACETOXYPROPIONIC ACID)

(+/-)-2-ACETOXYPROPIONIC ACID structure
Product Name:(+/-)-2-ACETOXYPROPIONIC ACID
(+/-)-2-ACETOXYPROPIONIC ACID Properties
Names and Identifiers
-
- (+/-)-2-ACETOXYPROPIONIC ACID
- NSC 402126
- 2-acetyloxypropanoic acid
- 535-17-1
- alpha-acetolactate
- .alpha.-Acetoxypropionic acid
- NSC402126
- 2-acetoxy propionic acid
- Acetolactate
- DTXSID701313512
- NSC-402126
- (2R)-2-acetyloxypropanoic acid; Propanoic acid, 2-(acetyloxy)-, (2R)-; (R)-2-acetoxypropanoic acid; (R)-(+)-2-Acetoxypropionic Acid
- Lactic acid, acetate
- ( inverted exclamation markA)-2-Acetoxypropionic acid
- O-Acetyllactic acid
- Propanoic acid, 2-(acetyloxy)
- FT-0605202
- (s)-2-acetoxypropanoic acid; (-)-O-Acetyl-L-lactic aicd; (-)-O-Acetyl-L-lactic Acid
- SCHEMBL140867
- 2-Acetoxypropionic acid
- AKOS006222560
- AI3-03136
- MFCD00674491
- SY050740
- BS-32529
- SB44729
- 2-acetoxy-propionic acid
- D88540
- 2-(acetyloxy)propanoic acid
- PROPANOIC ACID,2-(ACETYLOXY)-
- CS-0204661
- 2-AcetoxypropionicAcid
- 3853-80-3
- (+/-)-2-Acetoxypropionic acid, >=97.0% (GC)
- 9QA2F3GU47
- (+/-)-a-Acetoxypropionic acid
- UNII-9QA2F3GU47
- 2-Acetoxypropanoic acid
- alpha-Acetoxypropionic acid
- Propanoic acid, 2-(acetyloxy)-
- 2-Acetoxypropanoicacid
-
- InChIKey: WTLNOANVTIKPEE-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H8O4/c1-3(5(7)8)9-4(2)6/h3H,1-2H3,(H,7,8)
- SMILES: C(OC(C)C(O)=O)(=O)C
Computed Properties
- Exact Mass: 132.04225873g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 132.04225873g/mol
- Heavy Atom Count: 9
- Complexity: 129
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Refractive Index: n20/D 1.423
- Boiling Point: 164.01°C (rough estimate)
- Density: 1.176 g/mL at 20 °C(lit.)
(+/-)-2-ACETOXYPROPIONIC ACID Related Literature
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Rolf Beerthuis,Marta Granollers,D. Robert Brown,Horacio J. Salavagione,Gadi Rothenberg,N. Raveendran Shiju RSC Adv. 2015 5 4103
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Yusuke Norimura,Daisuke Yamamoto,Kazuishi Makino Org. Biomol. Chem. 2017 15 640
-
Shengqin Liu,Huan Feng,Teng Li,Yantao Wang,Nianxin Rong,Weiran Yang Green Chem. 2020 22 7468
-
Rolf Beerthuis,Gadi Rothenberg,N. Raveendran Shiju Green Chem. 2015 17 1341
-
5. Asymmetric syntheses. Part 2. Reduction of ketones with chiral sodium borohydride-lactic acid derivative systemsGiorgio Bianchi,Fiorella Achilli,Anna Gamba,Dina Vercesi J. Chem. Soc. Perkin Trans. 1 1988 417
-
Rolf Beerthuis,Gadi Rothenberg,N. Raveendran Shiju Green Chem. 2015 17 1341
-
7. Synthesis and reactions of the co-ordinatively unsaturated hexafluorobut-2-yne complex [WBr2(CO)(CF3CCCF3)2]. The crystal and molecular structure of [{W[C(CF3)C(CF3)P(OEt)2O](μ-Br)(CO)(CF3CCCF3)}2]Jack L. Davidson,Giuseppe Vasapollo,John C. Millar,Kenneth W. Muir J. Chem. Soc. Dalton Trans. 1987 2165
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8. Atropisomeric amides: stereoselective enolate chemistry and enantioselective synthesis via a new SmI2-mediated reductionAdam D. Hughes,David A. Price,Nigel S. Simpkins J. Chem. Soc. Perkin Trans. 1 1999 1295
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9. Reactions of potassium fluoride in glacial acetic acid with chlorocarboxylic acids, amides, and chlorides. The effect of very strong hydrogen bonding on the nucleophilicity of the fluoride anionJames H. Clark,John Emsley J. Chem. Soc. Dalton Trans. 1975 2129
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